Cas no 98553-67-4 (N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine)

• Product Name: N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine
• CAS No: 98553-67-4
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 5910783
• PubChem ID: 121204934
• Update Time: 2025-11-01

N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Pyrimidinetriamine, N2,N2,N4,N4-tetramethyl-
• F1912-0339
• N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine
• AKOS026713388
• 98553-67-4

• Inchi： 1S/C8H15N5/c1-12(2)7-6(9)5-10-8(11-7)13(3)4/h5H,9H2,1-4H3
• InChI Key： VXGOXLICGCFINU-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(N)C(N(C)C)=N1

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Melting Point: 92-96 °C
• Boiling Point: 332.1±52.0 °C(Predicted)
• pka: 8.83±0.10(Predicted)

Additional information on N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine

Research Brief on N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine (CAS: 98553-67-4): Recent Advances and Applications

N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine (CAS: 98553-67-4) is a structurally unique pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block for the development of selective inhibitors targeting cyclin-dependent kinases (CDKs). The researchers utilized a multi-step synthetic route to derivatize the compound, resulting in analogs with improved binding affinity and selectivity for CDK2 and CDK4. These findings suggest potential applications in cancer therapy, where CDK inhibitors are increasingly being explored as targeted treatments.

In addition to its role in kinase inhibitor development, recent research has also investigated the antimicrobial properties of N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics. These results highlight its potential as a scaffold for designing new antimicrobial agents to address the growing issue of antibiotic resistance.

The synthetic accessibility of N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis of the compound using a one-pot reaction strategy. This method significantly improved yield and purity compared to traditional approaches, making it more feasible for large-scale pharmaceutical production. The authors emphasized the importance of this advancement in supporting further preclinical and clinical studies of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the application of N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine. A 2023 review in Expert Opinion on Drug Discovery noted that while the compound's derivatives show high potency in vitro, their pharmacokinetic properties, such as solubility and metabolic stability, require further optimization. Ongoing research is exploring structural modifications to address these limitations while maintaining the compound's biological activity.

In conclusion, N2,N2,N4,N4-tetramethylpyrimidine-2,4,5-triamine (CAS: 98553-67-4) represents a versatile scaffold with significant potential in drug discovery. Recent studies have elucidated its roles in kinase inhibition and antimicrobial activity, while advances in synthetic methodologies have improved its accessibility for further research. Future work will likely focus on optimizing its derivatives for clinical applications, particularly in oncology and infectious disease therapeutics. The compound's unique structure and demonstrated bioactivity make it a promising candidate for the development of next-generation pharmaceutical agents.